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Compound of Interest

4-(2-Ethoxy-2-
Compound Name: ) o
oxoacetamido)benzoic acid

Cat. No.: B1309249

An In-depth Technical Guide to 4-(2-Ethoxy-2-oxoacetamido)benzoic Acid

This technical guide provides a detailed overview of 4-(2-Ethoxy-2-oxoacetamido)benzoic
acid, a molecule of interest to researchers and professionals in the fields of chemistry and drug
development. This document outlines its fundamental molecular characteristics, a plausible
synthetic route, and a conceptual framework for its potential biological activity.

Molecular Profile

The fundamental quantitative data for 4-(2-Ethoxy-2-oxoacetamido)benzoic acid are
summarized in the table below.

Property Value

Molecular Formula C11H11NOs

Molecular Weight 237.21 g/mol

IUPAC Name 4-(2-Ethoxy-2-oxoacetamido)benzoic acid

Synthesis Protocol

While a specific protocol for the 4-isomer is not readily available in the cited literature, a reliable
synthesis method for the related compound, 2-(2-Ethoxy-2-oxoacetamido)benzoic acid, has
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been documented and is detailed below.[1][2] This protocol can be adapted by substituting the
starting material with 4-aminobenzoic acid.

Materials:

4-Aminobenzoic acid (starting material)

Ethyl chlorooxoacetate

Tetrahydrofuran (THF)

Ethanol

Ether

Procedure:

A solution of ethyl chlorooxoacetate (10 mmol, 1.13 mL) in 10 mL of THF is prepared.
 In a separate flask, 4-aminobenzoic acid (10 mmol, 1.37 g) is dissolved in 10 mL of THF.

e The solution of ethyl chlorooxoacetate is added dropwise to the 4-aminobenzoic acid
solution at a controlled temperature of 273 K (0 °C).

e The resulting mixture is stirred for 2 hours.

o Following the reaction, the solution is concentrated under a vacuum.

e The crude product is precipitated, appearing as a yellowish powder.

» The precipitate is washed with ether and subsequently dried under a vacuum.

» For purification and crystal formation, the product is recrystallized from an ethanol solution
via slow evaporation.

Potential Biological Activity and Experimental
Workflow
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Oxamide derivatives, the class of compounds to which 4-(2-Ethoxy-2-oxoacetamido)benzoic
acid belongs, have garnered interest for their potential cytotoxic and DNA-binding activities.[1]
[2] The following diagram illustrates a conceptual workflow for investigating these properties.

Conceptual Workflow for Investigating Biological Activity
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Caption: Conceptual workflow for the synthesis, characterization, and biological evaluation of
the target compound.

The following signaling pathway illustrates a hypothetical mechanism of action for a cytotoxic
agent that induces apoptosis through DNA interaction.
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Hypothetical Signaling Pathway for Cytotoxicity
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Caption: Hypothetical signaling pathway illustrating the potential cytotoxic mechanism of the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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